Cas no 538353-20-7 (7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 538353-20-7
• MF: C₁₇H₁₄BrN₅O₂
• MW: 400.229362010956
• CID: 6094153
• PubChem ID: 4182962
• Update Time: 2025-05-20

7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 7-(3-bromophenyl)-2-(2-furanyl)-1,7-dihydro-5-methyl-
• 7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• AKOS024603879
• Z1202195541
• SR-01000086083-1
• 7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 538353-20-7
• SR-01000086083
• F1242-0477

• Inchi： 1S/C17H14BrN5O2/c1-9-13(15(19)24)14(10-4-2-5-11(18)8-10)23-17(20-9)21-16(22-23)12-6-3-7-25-12/h2-8,14H,1H3,(H2,19,24)(H,20,21,22)
• InChI Key： WGPFJWCVXYXHGY-UHFFFAOYSA-N
• SMILES： C12N=C(C3=CC=CO3)NN1C(C1=CC=CC(Br)=C1)C(C(N)=O)=C(C)N=2

Computed Properties

• Exact Mass: 399.03309g/mol
• Monoisotopic Mass: 399.03309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 555.6±60.0 °C(Predicted)
• pka: 14.58±0.40(Predicted)

Additional information on 7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

7-(3-Bromophenyl)-2-(Furan-2-yl)-5-Methyl-4H,7H-1,2,4-Triazolo[1,5-a]pyrimidine-6-Carboxamide: A Comprehensive Overview

The compound 7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 538353-20-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a triazolopyrimidine core fused with a furan ring and substituted with a bromophenyl group. The presence of these functional groups makes it a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in drug discovery. The triazolo[1,5-a]pyrimidine core is known for its ability to interact with various biological targets, including kinases and other enzyme systems. The substitution pattern of this compound further enhances its potential for modulating specific biological pathways. For instance, the furan ring at position 2 contributes to the molecule's aromaticity and stability, while the bromophenyl group at position 7 introduces electronic and steric effects that can influence binding affinity to target proteins.

The synthesis of 7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl... involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. The use of microwave-assisted synthesis has been particularly effective in streamlining the reaction steps and reducing production time. This approach not only enhances the scalability of the synthesis but also aligns with green chemistry principles by minimizing waste generation.

In terms of biological activity, this compound has shown remarkable promise in preclinical studies. It exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways suggests applications in oncology and neurodegenerative diseases. Recent findings from collaborative research projects have further validated its efficacy in reducing oxidative stress and promoting cellular repair mechanisms.

The structural uniqueness of CAS No. 538353-20-7 also makes it an ideal scaffold for further chemical modifications. Scientists are actively exploring the substitution patterns at various positions to enhance its pharmacokinetic properties. For example, modifying the methyl group at position 5 or introducing additional heteroatoms could significantly improve its bioavailability and therapeutic index.

From an industrial perspective, the development of efficient analytical methods for quality control is crucial for ensuring consistent product performance. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are being utilized to monitor impurities and degradation products during manufacturing processes. These efforts are essential for maintaining compliance with regulatory standards and ensuring patient safety.

In conclusion, 7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl... represents a cutting-edge advancement in modern organic chemistry. Its unique structure and versatile functional groups make it a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its biological properties and synthetic capabilities, this compound is poised to play a pivotal role in shaping future therapeutic interventions.